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Compound of Interest

Compound Name: L-740093

CAS No.: 154967-59-6

Cat. No.: B1674069

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
L-740093 is a potent and specific antagonist of the Cholecystokinin-B (CCK-B) receptor, also

known as the Cholecystokinin 2 (CCK2) receptor.[1][2] Due to its ability to penetrate the central

nervous system, it is a valuable tool for investigating the physiological and pathological roles of

the CCK-B receptor signaling pathway in both the gastrointestinal system and the brain.[2]

These application notes provide detailed protocols for the proper dissolution of L-740093 and

its application in a cell-based assay to inhibit gastrin-induced cell proliferation, a key process

mediated by the CCK-B receptor.

Compound Specifications: L-740093
Proper handling and storage are crucial for maintaining the stability and activity of L-740093.

The following table summarizes its key properties.
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Property Value Source

IUPAC Name

1-[(3R)-5-(3-

azabicyclo[3.2.2]nonan-3-yl)-1-

methyl-2-oxo-3H-1,4-

benzodiazepin-3-yl]-3-(3-

methylphenyl)urea

[1]

Molecular Formula C₂₆H₃₁N₅O₂ [1][3]

Molecular Weight 445.57 g/mol [1][3]

Appearance Solid powder [1]

Solubility Soluble in DMSO [1]

Purity >98% [1]

Storage (Solid)

Short-term (days to weeks): 0 -

4°C; Long-term (months to

years): -20°C

[1]

Storage (Stock Solution)

Short-term (days to weeks): 0 -

4°C; Long-term (months):

-20°C

[1]

Protocol 1: Preparation of L-740093 Stock Solution
This protocol details the preparation of a 10 mM stock solution of L-740093 in Dimethyl

Sulfoxide (DMSO). It is critical to use anhydrous, high-purity DMSO to ensure the stability of

the compound.

Materials:

L-740093 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or amber vials
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Calibrated pipettes

Vortex mixer and/or sonicator

Procedure:

Equilibration: Allow the vial of L-740093 powder to reach room temperature before opening

to prevent condensation.

Weighing: On a calibrated analytical balance, carefully weigh the desired amount of L-
740093 powder into a sterile microcentrifuge tube.

Solvent Addition: Add the calculated volume of DMSO to the tube to achieve a final

concentration of 10 mM. Refer to the table below for common volumes.

Dissolution: Securely cap the tube and vortex for 1-2 minutes. If necessary, use an ultrasonic

bath for 5-10 minutes to ensure the compound is completely dissolved. Visually inspect the

solution to confirm the absence of particulates.[4]

Storage and Handling: Label the tube clearly with the compound name, concentration (10

mM), solvent (DMSO), and preparation date. For long-term storage, aliquot the stock

solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C.[1]

Stock Solution Calculation Table (for 10 mM Concentration):

Desired Stock Volume
Mass of L-740093 to Weigh
(MW = 445.57 g/mol )

Volume of DMSO to Add

0.5 mL 2.23 mg 0.5 mL

1.0 mL 4.46 mg 1.0 mL

2.0 mL 8.91 mg 2.0 mL

5.0 mL 22.28 mg 5.0 mL

CCK-B Receptor Signaling Pathway
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The CCK-B receptor is a G protein-coupled receptor (GPCR). Its activation by ligands such as

gastrin initiates a signaling cascade primarily through the Gq protein, leading to the activation

of Phospholipase C (PLC). This results in the production of inositol trisphosphate (IP3) and

diacylglycerol (DAG), which subsequently increase intracellular calcium and activate Protein

Kinase C (PKC), respectively.[2][5] These events trigger downstream pathways, including the

MAPK/ERK cascade, which promotes cell proliferation.[6] L-740093 acts as a competitive

antagonist, blocking the receptor and preventing the initiation of this signaling cascade.
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CCK-B receptor signaling pathway and point of inhibition.
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Protocol 2: Cell-Based Assay for Inhibition of
Gastrin-Induced Proliferation
This protocol provides a method to evaluate the efficacy of L-740093 in blocking gastrin-

stimulated cell proliferation. The AR42J cell line, a rat pancreatic tumor line known to express

the CCK-B receptor, is a suitable model for this assay.[7][8] Cell proliferation can be measured

using various commercially available kits (e.g., MTS, WST-1, or BrdU incorporation assays).

Materials:

AR42J cells

Cell culture medium (e.g., DMEM with 10% FBS)

Gastrin-17

L-740093 stock solution (10 mM in DMSO)

Sterile 96-well cell culture plates

Cell proliferation assay kit (e.g., MTS-based)

Phosphate-Buffered Saline (PBS)

Multichannel pipette

Plate reader

Experimental Workflow Diagram:
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1. Seed AR42J cells
in 96-well plate

2. Incubate for 24h
(37°C, 5% CO₂)

3. Serum-starve cells
(optional, 4-6h)

4. Pre-treat with L-740093
(various concentrations)

5. Stimulate with Gastrin-17

6. Incubate for 24-72h

7. Add Proliferation Reagent
(e.g., MTS)

8. Incubate per kit instructions

9. Measure Absorbance
(Plate Reader)
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Workflow for the cell-based proliferation assay.
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Procedure:

Cell Seeding: Seed AR42J cells into a 96-well plate at a density of 5,000-10,000 cells per

well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂

incubator.

Working Dilutions: Prepare serial dilutions of the L-740093 stock solution in serum-free

medium to achieve final desired concentrations. Also, prepare a working solution of Gastrin-

17. Note: Ensure the final DMSO concentration in all wells is consistent and non-toxic

(typically ≤ 0.1%).

Compound Pre-treatment: After incubation, gently remove the medium. For a more robust

response, you may serum-starve the cells for 4-6 hours prior to treatment. Add 90 µL of

medium containing the desired concentrations of L-740093 (or vehicle control) to the

appropriate wells. Incubate for 1-2 hours.

Stimulation: Add 10 µL of the Gastrin-17 working solution to the stimulated wells to achieve a

final concentration of approximately 1 nM.[7] Add 10 µL of medium to the unstimulated

control wells.

Incubation: Incubate the plate for 24 to 72 hours at 37°C in a 5% CO₂ incubator.

Proliferation Measurement: In the final 1-4 hours of incubation, add the cell proliferation

reagent (e.g., 20 µL of MTS reagent per well) according to the manufacturer’s instructions.

Data Acquisition: Measure the absorbance at the appropriate wavelength using a microplate

reader.

Data Analysis: Subtract the background absorbance, normalize the data to the vehicle-

treated control, and plot the results as percent inhibition versus the concentration of L-
740093 to determine the IC₅₀ value.

Suggested Plate Layout and Concentrations:
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Treatment Group
L-740093 Final
Conc.

Gastrin-17 Final
Conc.

Description

Untreated Control 0 0 Basal cell proliferation

Vehicle Control 0 (DMSO only) 1 nM
Maximum stimulated

proliferation

L-740093 Test 0.1 nM - 1 µM 1 nM
Dose-response

inhibition

L-740093 Control 1 µM 0
Effect of compound

alone

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes: Dissolving and Utilizing L-740093 for
In Vitro Experiments]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674069/docs#application-notes-dissolving-and-
utilizing-l-740093-for-in-vitro-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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